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Compound of Interest

Compound Name: Thalidomide-O-amido-C11-COOH

Cat. No.: B15137221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
application of Thalidomide-O-amido-C11-COOH, a crucial component in the development of
Proteolysis-Targeting Chimeras (PROTACSs). Given the compound's structural relation to
thalidomide, a substance with known significant health risks, stringent adherence to safety
protocols is imperative. This document synthesizes available data to guide researchers in the
safe handling and effective use of this compound in a laboratory setting.

Compound Identification and Properties

Thalidomide-O-amido-C11-COOH is an E3 ligase ligand-linker conjugate. It incorporates the
thalidomide moiety, which binds to the Cereblon (CRBN) E3 ubiquitin ligase, connected to an
11-carbon alkyl chain linker with a terminal carboxylic acid. This linker allows for the covalent
attachment of a ligand for a target protein, forming a PROTAC.

Table 1: Chemical and Physical Properties of Thalidomide-O-amido-C11-COOH
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Property Value Reference
Molecular Formula C27H35N308 [1]

Molecular Weight 529.58 g/mol [1]

CAS Number 2473270-96-9 [1]

Appearance White to off-white solid General knowledge
Solubility Soluble in DMSO [2]

Hazard Identification and Safety Precautions

A critical aspect of handling Thalidomide-O-amido-C11-COOH is recognizing the potential
hazards associated with its thalidomide component. Thalidomide is a known teratogen and can
cause severe birth defects.[3][4][5] While one supplier's Safety Data Sheet (SDS) for
Thalidomide-O-amido-C11-COOH states that it is "Not a hazardous substance or mixture"[1],
this should be treated with extreme caution. The toxicological properties of this specific
conjugate have not been fully investigated. Therefore, it is prudent to handle it with the same
precautions as thalidomide.

Table 2: Summary of Potential Hazards and GHS Classifications (Based on Thalidomide)
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Hazard

GHS Classification

Precautionary Statements

Reproductive Toxicity

Category 1A (H360: May
damage fertility or the unborn
child)

P201, P202, P280

Acute Oral Toxicity

Category 3 (H301: Toxic if

swallowed)

P264, P270, P301+P310

Acute Dermal Toxicity

Category 4 (H312: Harmful in

contact with skin)

P280

Skin Irritation

Category 2 (H315: Causes

skin irritation)

P264, P280, P302+P352

Eye Irritation

Category 2A (H319: Causes

serious eye irritation)

P264, P280,
P305+P351+P338

Respiratory Irritation

Category 3 (H335: May cause

respiratory irritation)

P261, P271, P304+P340

Personal Protective Equipment (PPE)

e Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

e Lab Coat: A standard laboratory coat should be worn.

o Eye Protection: Use chemical safety goggles.

o Respiratory Protection: For operations that may generate dust or aerosols, use a certified

respirator.

Handling Procedures

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.

e Aerosol and Dust Generation: Minimize the generation of dust and aerosols.
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First Aid Measures

¢ In case of Inhalation: Move the person to fresh air. If breathing is difficult, seek medical
attention.

¢ In case of Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

¢ In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek medical attention.

¢ In case of Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Experimental Protocols: Use in PROTAC Synthesis

Thalidomide-O-amido-C11-COOH serves as a foundational building block for synthesizing
PROTACSs. The terminal carboxylic acid of the linker is activated to facilitate amide bond
formation with an amine-containing ligand for the protein of interest (POI).

General Amide Coupling Protocol

o Dissolution: Dissolve Thalidomide-O-amido-C11-COOH in a suitable anhydrous organic
solvent (e.g., DMF or DCM).

» Activation: Add a coupling agent (e.g., HATU, HBTU) and an amine base (e.g., DIPEA) to the
solution to activate the carboxylic acid.

o Coupling: Add the amine-containing POI ligand to the reaction mixture.

e Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique
(e.g., LC-MS or TLC).

o Work-up and Purification: Once the reaction is complete, perform an aqueous work-up to
remove excess reagents and purify the resulting PROTAC using column chromatography or
preparative HPLC.
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PROTAC Synthesis Purification and Analysis
Dissolve Thalidomide-O-amido-C11-COOH Activate Carboxylic Acid Monitor Reaction . Purify PROTAC Characterize PROTAC
[ and POI Ligand > [ (e.g., HATU, DIPEA) > Amide Bond Formation (LC-MS/TLC) B Aqueous Work-up (Chromatography) (NMR, MS)
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A generalized workflow for the synthesis of a PROTAC.

Mechanism of Action in PROTACSs

Once synthesized, the PROTAC containing the Thalidomide-O-amido-C11-COOH moiety
hijacks the cell's ubiquitin-proteasome system to induce the degradation of the target protein.

o Ternary Complex Formation: The PROTAC simultaneously binds to the POI and the CRBN
E3 ubiquitin ligase, forming a ternary complex.

 Ubiquitination: This proximity induces the E3 ligase to transfer ubiquitin molecules to the
POL.

o Proteasomal Degradation: The polyubiquitinated POI is recognized and degraded by the
proteasome.

 PROTAC Recycling: The PROTAC is then released and can induce the degradation of
another POI molecule.
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Mechanism of action for a thalidomide-based PROTAC.

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. For

long-term storage, refer to the supplier's recommendations, which often suggest storage at
-20°C or -80°C.[2]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Conclusion

Thalidomide-O-amido-C11-COOH is a valuable tool for researchers developing targeted
protein degraders. However, the potential for severe toxicity, inherited from its thalidomide
component, necessitates rigorous safety and handling protocols. All personnel must be fully
trained on the potential hazards and required safety measures before working with this
compound. A thorough risk assessment should be conducted before any new experimental
procedure involving this compound is initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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